Cas no 2580220-66-0 (6-{(tert-butoxy)carbonylamino}-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylic acid)

• Product Name: 6-{(tert-butoxy)carbonylamino}-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylic acid
• CAS No: 2580220-66-0
• MF: C₁₃H₁₇NO₅S₂
• MW: 331.407781362534
• CID: 5660778
• PubChem ID: 165893910
• Update Time: 2023-11-27

6-{(tert-butoxy)carbonylamino}-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27722559
• 2580220-66-0
• 6-{[(tert-butoxy)carbonyl]amino}-1-oxo-2H,3H,4H-1lambda4-thieno[2,3-b]thiopyran-5-carboxylic acid
• 6-{(tert-butoxy)carbonylamino}-1-oxo-2H,3H,4H-1lambda4-thieno2,3-bthiopyran-5-carboxylic acid

• Inchi： 1S/C13H17NO5S2/c1-13(2,3)19-12(17)14-9-8(10(15)16)7-5-4-6-21(18)11(7)20-9/h4-6H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： XXUSAMMMCKJCIR-UHFFFAOYSA-N
• SMILES： S1(C2=C(C(C(=O)O)=C(NC(=O)OC(C)(C)C)S2)CCC1)=O

Computed Properties

• Exact Mass: 331.05481499g/mol
• Monoisotopic Mass: 331.05481499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 140Ų